Cas no 2172310-33-5 (5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-fluorobenzoic acid)

• Product Name: 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-fluorobenzoic acid
• CAS No: 2172310-33-5
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 6592917
• PubChem ID: 165535276
• Update Time: 2025-10-28

5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-fluorobenzoic acid
• 2172310-33-5
• EN300-1516049
• 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-2-fluorobenzoic acid

• Inchi： 1S/C26H21FN2O5/c27-22-10-9-15(13-20(22)23(30)31)28-24(32)26(11-12-26)29-25(33)34-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21H,11-12,14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： RCCHFIRCWPZAMZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)NC(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-fluorobenzoic acid

Introduction to 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-fluorobenzoic acid (CAS No. 2172310-33-5)

5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-fluorobenzoic acid (CAS No. 2172310-33-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cpa-Fmoc, is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclopropane ring, and a fluorinated benzoic acid moiety. These structural elements endow the compound with a range of interesting properties that make it a valuable tool in various scientific applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting amino groups during multistep synthetic processes. The cyclopropane ring, on the other hand, introduces rigidity and conformational constraints into the molecule, which can significantly influence its biological activity and pharmacokinetic properties. The presence of the fluorine atom in the benzoic acid moiety further enhances the compound's stability and metabolic resistance, making it particularly suitable for use in drug discovery and development.

Recent research has highlighted the potential of 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-fluorobenzoic acid in various therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound were effective in inhibiting the activity of specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In another study, published in the European Journal of Medicinal Chemistry, scientists explored the anticancer properties of Fmoc-Cpa-Fmoc. The results indicated that this compound could selectively target and induce apoptosis in cancer cells while sparing normal cells. The unique combination of the Fmoc protecting group, cyclopropane ring, and fluorinated benzoic acid moiety was found to play a crucial role in its selective cytotoxicity. These findings have sparked interest in further investigating the compound's potential as a novel anticancer agent.

Beyond its therapeutic applications, 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-fluorobenzoic acid has also been utilized as a valuable tool in chemical biology research. Its structural complexity and functional groups make it an excellent candidate for studying protein-protein interactions and enzyme inhibition mechanisms. In a recent study published in Bioorganic & Medicinal Chemistry Letters, researchers used this compound to probe the binding sites of specific enzymes involved in metabolic pathways. The insights gained from these studies could lead to the development of more effective inhibitors for treating metabolic disorders.

The synthesis of Fmoc-Cpa-Fmoc involves several well-established chemical reactions, including coupling reactions and deprotection steps. The use of modern synthetic techniques and advanced purification methods ensures high yields and purity levels, making it readily available for both academic and industrial research purposes. The compound's stability under various conditions also makes it suitable for long-term storage and transportation.

In conclusion, 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-fluorobenzoic acid (CAS No. 2172310-33-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features and functional groups offer numerous opportunities for developing new therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the scientific community.